molecular formula C7H6O5S B8278988 5-Sulfosalicylaldehyde

5-Sulfosalicylaldehyde

Cat. No.: B8278988
M. Wt: 202.19 g/mol
InChI Key: KQLRFWVNJUCXQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Sulfosalicylaldehyde is a useful research compound. Its molecular formula is C7H6O5S and its molecular weight is 202.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H6O5S

Molecular Weight

202.19 g/mol

IUPAC Name

3-formyl-4-hydroxybenzenesulfonic acid

InChI

InChI=1S/C7H6O5S/c8-4-5-3-6(13(10,11)12)1-2-7(5)9/h1-4,9H,(H,10,11,12)

InChI Key

KQLRFWVNJUCXQT-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1S(=O)(=O)O)C=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The 3-(thiazolidin-2'-yl)-4-hydroxy-phenyl sulfonic acid hydrochloride used as the starting material for reaction with the thionyl chloride is prepared without isolating intermediates by reacting the salicylaldehyde with fuming sulfuric acid (25-45% SO3) to give 5-sulfosalicylaldehyde. Usually, the fuming sulfuric acid is employed in a quantity sufficient to provide a slight excess of SO3 over equimolar amounts of the starting aldehyde. The reaction is exothermic, usually reaching a temperature of 70° to 75° C. and may be cooled to lower temperatures of 40° to 50° C., if desired.
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Synthesis routes and methods II

Procedure details

reacting salicylaldehyde with fuming sulfuric acid to yield 5-sulfosalicylaldehyde;
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